Cas no 84414-40-4 (23-Hydroxybetulin)

23-Hydroxybetulin Properties

Names and Identifiers

• 23-Hydroxybetulin
• (3β,4α)-Lup-20(29)-ene-3,23,28-triol (ACI)
• 3aH-Cyclopenta[a]chrysene, lup-20(29)-ene-3,23,28-triol deriv. (ZCI)
• Lup-20(30)-ene-3β,23,28-triol (6CI)
• 84414-40-4
• AKOS040761030
• (1R,3aS,5aR,5bR,7aR,8R,9S,11aR,11bR,13aR,13bR)-3a,8-bis(hydroxymethyl)-5a,5b,8,11a-tetramethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-ol
• CHEMBL3815071
• (1R,3aS,5aR,5bR,7aR,8R,9S,11aR,11bR,13aR,13bR)-3a,8-bis(hydroxymethyl)-5a,5b,8,11a-tetramethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta(a)chrysen-9-ol
• +Expand

• InChIKey： PHMKDBZGQWXPAZ-MZFJGDBOSA-N
• Inchi： 1S/C30H50O3/c1-19(2)20-9-14-30(18-32)16-15-28(5)21(25(20)30)7-8-23-26(3)12-11-24(33)27(4,17-31)22(26)10-13-29(23,28)6/h20-25,31-33H,1,7-18H2,2-6H3/t20-,21+,22+,23+,24-,25+,26-,27-,28+,29+,30+/m0/s1
• SMILES： C([C@]12CC[C@@H](C(=C)C)[C@@H]1[C@H]1CC[C@@H]3[C@]4(CC[C@H](O)[C@@](C)(CO)[C@@H]4CC[C@@]3(C)[C@@]1(CC2)C)C)O

Computed Properties

• Exact Mass: 458.37600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 458.37599545g/mol
• Heavy Atom Count: 33
• Complexity: 808
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.6
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• LogP: 5.96960
• PSA: 60.69000
• Boiling Point: 273.6±0.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 131.6±19.0 °C
• Solubility: Insuluble (3.6E-4 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.057±0.06 g/cm3 (20 ºC 760 Torr),